Cas no 2138114-78-8 (tert-butyl 4-(5-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(5-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)piperidine-1-carboxylate
• CAS No: 2138114-78-8
• MF: C₁₈H₂₉N₃O₂
• MW: 319.441764593124
• CID: 5770883
• PubChem ID: 165500105
• Update Time: 2025-08-02

tert-butyl 4-(5-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138114-78-8
• tert-butyl 4-(5-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)piperidine-1-carboxylate
• EN300-1154249

• Inchi： 1S/C18H29N3O2/c1-12-5-6-15-14(11-12)16(20-19-15)13-7-9-21(10-8-13)17(22)23-18(2,3)4/h12-13H,5-11H2,1-4H3,(H,19,20)
• InChI Key： AECALUCANOXPFZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C1C2=C(CCC(C)C2)NN=1)=O

Computed Properties

• Exact Mass: 319.22597718g/mol
• Monoisotopic Mass: 319.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.2Ų

Additional information on tert-butyl 4-(5-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)piperidine-1-carboxylate

tert-butyl 4-(5-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)piperidine-1-carboxylate: A Comprehensive Overview of Its Properties and Applications

The compound with CAS No. 2138114-78-8, known as tert-butyl 4-(5-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)piperidine-1-carboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique piperidine and indazole moieties, serves as a pivotal intermediate in the synthesis of bioactive compounds. Its structural complexity and functional versatility make it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for tert-butyl 4-(5-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)piperidine-1-carboxylate has surged, particularly in the context of drug discovery and development. The compound's piperidine-1-carboxylate group is a common pharmacophore found in many FDA-approved drugs, highlighting its relevance in modern pharmacology. Researchers are increasingly focusing on its potential applications in targeting central nervous system (CNS) disorders, inflammatory diseases, and even cancer therapeutics. This aligns with the growing trend of personalized medicine and the search for small-molecule inhibitors with high specificity.

One of the most frequently asked questions in online searches revolves around the synthetic pathways for tert-butyl 4-(5-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)piperidine-1-carboxylate. The compound is typically synthesized through multi-step organic reactions, including Boc protection, cyclization, and catalytic hydrogenation. These methods are optimized to achieve high yields and purity, which are critical for its use in pharmaceutical applications. Additionally, the compound's stability under various conditions and solubility profiles are often discussed, as these factors directly impact its utility in formulation development.

The tert-butyl group in the molecule plays a crucial role in enhancing its lipophilicity and metabolic stability, making it a preferred choice for prodrug design. This feature is particularly relevant in the context of blood-brain barrier (BBB) penetration, a hot topic in CNS drug development. Moreover, the 5-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl moiety contributes to the compound's ability to interact with various enzyme targets and receptor sites, further expanding its potential applications.

From an industrial perspective, tert-butyl 4-(5-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)piperidine-1-carboxylate is often sourced from specialized chemical suppliers who adhere to stringent quality control standards. The compound's CAS No. 2138114-78-8 serves as a unique identifier, ensuring traceability and compliance with regulatory requirements. As the pharmaceutical industry continues to evolve, the demand for such high-purity intermediates is expected to grow, driven by the need for innovative drug candidates and targeted therapies.

In conclusion, tert-butyl 4-(5-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)piperidine-1-carboxylate represents a fascinating intersection of chemistry and biology. Its unique structure and functional groups make it a valuable tool for researchers aiming to address unmet medical needs. Whether in the context of drug discovery, mechanistic studies, or material science, this compound continues to inspire innovation and scientific advancement.